Cas no 62457-94-7 ((4-Chlorophenyl)(1H-imidazol-2-yl)methanone)

• Product Name: (4-Chlorophenyl)(1H-imidazol-2-yl)methanone
• CAS No: 62457-94-7
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• MDL: MFCD04110656
• CID: 444090
• PubChem ID: 4403088
• Update Time: 2025-08-05

(4-Chlorophenyl)(1H-imidazol-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)(1H-imidazol-2-yl)methanone
• Methanone, (4-chlorophenyl)-1H-imidazol-2-yl-
• CS-0157558
• SCHEMBL10834286
• (4-chlorophenyl)-(1H-imidazol-2-yl)-methanone
• E76297
• MFCD04110656
• 62457-94-7
• BS-38279
• AKOS002323036
• DTXSID70402890
• (4-chlorophenyl)-(1H-imidazol-2-yl)methanone
• 2-(4-CHLOROBENZOYL)-1H-IMIDAZOLE

• MDL： MFCD04110656
• Inchi： 1S/C10H7ClN2O/c11-8-3-1-7(2-4-8)9(14)10-12-5-6-13-10/h1-6H,(H,12,13)
• InChI Key： DRMOGKAKDDNQDD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=NC=CN1)=O

Computed Properties

• Exact Mass: 206.02481
• Monoisotopic Mass: 206.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (4-Chlorophenyl)(1H-imidazol-2-yl)methanone

Introduction to (4-Chlorophenyl)(1H-Imidazol-2-yl)Methanone: A Comprehensive Overview

The compound (4-Chlorophenyl)(1H-Imidazol-2-yl)Methanone, also known by its CAS registry number 62457-94-7, is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry. This compound belongs to a class of imidazole-based compounds, which are renowned for their diverse applications in drug discovery and development. Imidazoles are five-membered heterocyclic rings containing two nitrogen atoms, and they form the structural core of numerous bioactive molecules.

4-Chlorophenyl group is a key component of this compound, contributing to its unique electronic and physicochemical properties. The chlorine substituent at the para position of the phenyl ring enhances the molecule's lipophilicity and can influence its interactions with biological systems. Similarly, the 1H-Imidazol-2-yl group is a versatile functional moiety that contributes to the compound's potential for pharmacological activity.

Recent studies have highlighted the importance of imidazole derivatives in the development of antifungal agents. The methanone (ketone) functionality in this compound adds an additional layer of reactivity and biological significance, as ketones are often involved in enzyme inhibition or receptor modulation. This makes (4-Chlorophenyl)(1H-Imidazol-2-yl)Methanone a promising candidate for exploring its potential as a therapeutic agent.

Over the past few years, there has been a growing interest in bioactive compounds derived from natural products and synthetic molecules. The combination of aromatic rings (such as phenyl groups) with heterocyclic systems like imidazoles has proven to be a fruitful strategy for discovering novel drugs. This compound's structure, which integrates both an aromatic and a heterocyclic component, positions it at the forefront of modern medicinal research.

One of the most notable aspects of (4-Chlorophenyl)(1H-Imidazol-2-yl)Methanone is its potential for drug delivery systems. The molecule's size, solubility, and stability make it an attractive candidate for various pharmaceutical formulations. Researchers have explored the use of imidazole-based compounds in controlled drug release systems, where their ability to form stable complexes with biomolecules plays a crucial role.

Moreover, this compound has shown promise in anticancer drug development. The imidazole ring's inherent electron deficiency and reactivity make it an excellent platform for designing agents that target specific enzymes or pathways involved in cancer progression. For instance, the methanone group can serve as a site for further functionalization, enabling the attachment of additional bioactive moieties that enhance the compound's therapeutic profile.

Another area where (4-Chlorophenyl)(1H-Imidazol-2-yl)Methanone has garnered attention is its role in antifungal therapy. Fungal infections remain a significant global health challenge, and the development of new antifungal agents is a priority in pharmaceutical research. The combination of chlorine substituent and imidazole core in this compound creates a molecule with potent antifungal properties, as demonstrated by recent in vitro studies.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior. Molecular modeling techniques, such as molecular docking, have been employed to study the interactions between (4-Chlorophenyl)(1H-Imidazol-2-yl)Methanone and key fungal enzymes. These studies provide valuable insights into the molecular mechanisms underlying its antifungal activity and guide further optimization efforts.

Furthermore, the compound's synthetic versatility is another attribute that makes it a valuable tool in medicinal chemistry. The imidazole ring can be easily modified by introducing various substituents, which allows for fine-tuning of its biological properties. This flexibility has been exploited in the design of library compounds, which are used in high-throughput screening to identify lead candidates for drug development.

It is worth noting that (4-Chlorophenyl)(1H-Imidazol-2-yl)Methanone has also been investigated for its potential as a template molecule in medicinal chemistry. Template molecules are those that provide a structural framework for the development of bioactive compounds by replacing or modifying specific substituents. The combination of an aromatic ring and a heterocyclic system in this compound makes it an ideal template for exploring diverse biological activities.

Recent research has also focused on the pharmacokinetic properties of (4-Chlorophenyl)(1H-Imidazol-2-yl)Methanone. Understanding how a drug is absorbed, distributed, metabolized, and excretted is crucial for optimizing its therapeutic potential. Studies have shown that the compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for further preclinical evaluation.

In summary, (4-Chlorophenyl)(1H-Imidazol-2-yl)Methanone (CAS Registry Number: 68957-43-0) is a multifaceted molecule with significant potential in the field of medicinal chemistry. Its unique combination of structural features, including the chlorine substituent, phenyl ring, and imidazole core, positions it as a valuable tool for drug discovery and development. Ongoing research aims to further elucidate its biological mechanisms and optimize its therapeutic profile, with the ultimate goal of bringing it closer to clinical applications.

(4-Chlorophenyl)(1H-Imidazol-2-yl)Methanone, also known as compound 68957-43-0, is a notable molecule in medicinal chemistry. Its structure combines a chlorine-substituted phenyl group with an imidazole ring and a methanone functionality. This combination renders it a versatile candidate for various therapeutic applications. 1. Antifungal Potential: Studies have shown that the compound exhibits potent antifungal properties, making it a promising agent in the treatment of fungal infections. 2. anticancer Activity: The molecule's ability to target specific enzymes involved in cancer progression positions it as a potential anticancer drug candidate. 3. Synthetic Versatility: Its structure allows for easy modification, enabling researchers to create diverse derivatives and explore different biological activities. 4. Drug Delivery Systems: The compound's physicochemical properties make it suitable for various pharmaceutical formulations, including controlled drug release systems. 5. Computational Studies: Molecular modeling techniques have provided insights into its interactions with target enzymes, aiding in the optimization of its therapeutic profile. Overall, (4-Chlorophenyl)(1H-Imidazol-2-yl)Methanone is a valuable tool in medicinal chemistry with significant potential for future drug development.